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Compound of Interest

Compound Name: Gap 26

Cat. No.: B1344017

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gap 26 is a synthetic mimetic peptide corresponding to residues 63-75 of the first extracellular
loop of connexin 43 (Cx43).[1][2] It functions as a selective blocker of Cx43 gap junctions and
hemichannels, making it a valuable tool for investigating intercellular communication and
signaling pathways mediated by this protein.[3] Proper preparation of a stable and accurate
stock solution is the first critical step for reliable experimental outcomes. These application
notes provide a detailed protocol for the preparation, storage, and handling of Gap 26 peptide

stock solutions.

Quantitative Data Summary

The following table summarizes the key quantitative information for Gap 26 peptide.
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Property Value Source(s)
Molecular Weight 1550.79 g/mol [4]
Molecular Formula C70H107N19010S [4]

Val-Cys-Tyr-Asp-Lys-Ser-Phe-
Amino Acid Sequence Pro-lle-Ser-His-Val-Arg
(VCYDKSFPISHVR)

Solubility in Water =2 mg/mL; >10 mM [4]
Solubility in DMSO Up to 50 mM

Purity >95%

Storage (Solid) -20°C, desiccated [4]

_ -20°C for up to 1 month; -80°C
Storage (Stock Solution) [2][5]
for up to 6 months

Mechanism of Action and Signaling Pathways

Gap 26 competitively inhibits the extracellular loop of Cx43, which prevents the proper docking
of connexons (hemichannels) to form functional gap junction channels between adjacent cells.
[3] It also directly blocks the opening of Cx43 hemichannels, which are pores that connect the
cytoplasm to the extracellular environment.[6] This dual inhibition allows for the targeted
disruption of intercellular communication and paracrine signaling.

The blockade of Cx43 by Gap 26 affects several downstream signaling pathways, including:

o ATP Release and Purinergic Signaling: Gap 26 inhibits the release of ATP through Cx43
hemichannels, which is often triggered by second messengers like inositol 1,4,5-
trisphosphate (IP3).[1][4]

o Calcium Signaling: By blocking gap junctions, Gap 26 can attenuate the propagation of
intercellular calcium waves.[2]

« MAPK/ERK and PKC Pathways: Cx43 is known to influence the activity of ERK and PKCJ9,
which in turn regulate transcriptional activity.[7]
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» Whnt/B-catenin Pathway: Alterations in Cx43 function can impact [3-catenin signaling.[7]

o CAMP/PKA Pathway: Communication of cyclic AMP (CAMP) through gap junctions activates
protein kinase A (PKA)-dependent cascades.[6][7]

o Oxidative Stress-Induced Apoptosis: In some contexts, Gap 26 has been shown to
downregulate ROS production and inhibit the ASK1-JNK/p38 signaling pathway, thereby
reducing apoptosis.[8]

Below is a diagram illustrating the mechanism of action of Gap 26.
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Caption: Mechanism of Gap 26 action on Cx43 hemichannels and gap junctions.
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Experimental Protocol: Preparation of a 10 mM
Aqueous Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Gap 26 peptide in sterile
water.

Materials:

o Gap 26 peptide (lyophilized powder)
» Sterile, nuclease-free water

¢ Microcentrifuge tubes

» Pipettors and sterile tips

o Vortex mixer

» Ultrasonic water bath

Procedure:

Pre-cool Solutions and Equipment: If possible, cool the sterile water and microcentrifuge
tubes on ice before use.

» Peptide Equilibration: Before opening, allow the vial of lyophilized Gap 26 peptide to
equilibrate to room temperature for at least 10-15 minutes. This prevents condensation from
forming inside the vial.

» Brief Centrifugation: Briefly centrifuge the vial to ensure all the lyophilized powder is at the
bottom.

o Calculation of Required Volume:

o The molecular weight of Gap 26 is 1550.79 g/mol .

o To prepare a 10 mM (0.010 mol/L) stock solution, you will need 15.5079 mg of peptide per
1 mL of solvent.
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o For 1 mg of peptide, the required volume of solventis: (1 mg) / (15.5079 mg/mL) = 0.0645
mL or 64.5 pL.

Reconstitution:

o Carefully add the calculated volume of sterile water to the vial containing the Gap 26
peptide.

o Recap the vial tightly.

Dissolution:

o Vortex the solution gently for 10-20 seconds.

o To ensure complete dissolution, place the vial in an ultrasonic water bath for 5-10 minutes.
[2] The solution should become clear.[2]

Aliquotting:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This is crucial to avoid repeated freeze-thaw cycles which can
degrade the peptide.

Storage:

o Store the aliquots at -80°C for long-term storage (up to 6 months).[2][4][5]

o For short-term storage, aliquots can be kept at -20°C for up to one month.[2][5]

Below is a workflow diagram for the preparation of the Gap 26 stock solution.
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Caption: Workflow for preparing Gap 26 peptide stock solution.
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Important Considerations

¢ Solvent Choice: While water is the recommended solvent for a stock solution, Gap 26 is also
soluble in DMSO. The choice of solvent should be compatible with the intended downstream
application and cell type, as DMSO can have cytotoxic effects at higher concentrations.

o Peptide Characteristics: The amino acid sequence of Gap 26 contains both hydrophobic and
charged residues. If solubility issues arise, consider alternative reconstitution methods for
peptides with similar characteristics.[9][10]

e Working Solution Preparation: When preparing the final working solution, dilute the stock
solution in the appropriate cell culture medium or experimental buffer. If the stock solution is
in water, it is recommended to filter-sterilize the final working solution using a 0.22 pum filter
before adding it to cells.[2][5]

« Stability: Avoid repeated freeze-thaw cycles of the stock solution to maintain peptide integrity.
[5] It is best practice to use a fresh aliquot for each experiment.

By following these guidelines, researchers can prepare a reliable stock solution of Gap 26
peptide for use in a variety of experimental settings to probe the role of connexin 43 in cellular
processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1344017#how-to-prepare-a-stock-solution-of-gap-26-
peptide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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